Cas no 612086-25-6 (1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)-)

• Product Name: 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)-
• CAS No: 612086-25-6
• MF: C₂₂H₂₃BO₂
• MW: 330.227826356888
• CID: 488364
• PubChem ID: 11002027
• Update Time: 2025-06-22

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)-
• 4,4,5,5-tetramethyl-2-(2-phenylnaphthalen-1-yl)-1,3,2-dioxaborolane
• 612086-25-6
• DTXSID80451475
• SCHEMBL1335831
• G63324

• Inchi： 1S/C22H23BO2/c1-21(2)22(3,4)25-23(24-21)20-18-13-9-8-12-17(18)14-15-19(20)16-10-6-5-7-11-16/h5-15H,1-4H3
• InChI Key： CAOAQAHSNPQOGG-UHFFFAOYSA-N
• SMILES： O1B(C2C(C3C=CC=CC=3)=CC=C3C=CC=CC=23)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 329.18279
• Monoisotopic Mass: 330.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)-

Introduction to 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)- (CAS No: 612086-25-6)

The compound 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)-, identified by its CAS number 612086-25-6, represents a significant advancement in the field of organoboron chemistry. This specialized boron-containing heterocycle has garnered considerable attention due to its unique structural and functional properties, which make it a valuable intermediate in synthetic chemistry and pharmaceutical applications.

At the core of its utility lies the 1,3,2-dioxaborolane core structure, a derivative of boroxole. The presence of the tetramethyl substitution pattern at the 4,4,5,5 positions enhances the stability and reactivity of the boron center, making it an ideal candidate for cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is pivotal in modern drug discovery and material science, enabling the efficient construction of complex molecular architectures.

The 2-(2-phenyl-1-naphthalenyl) substituent adds another layer of sophistication to this compound. The naphthalene ring system not only contributes to the overall electronic properties but also introduces rigidity and specific steric interactions that can be exploited in designing molecules with tailored biological activities. This combination of features makes 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)- a versatile building block for medicinal chemists and synthetic organic chemists alike.

Recent research has highlighted the potential of this compound in the development of novel therapeutics. For instance, studies have demonstrated its utility in generating borylated derivatives of bioactive molecules that exhibit enhanced solubility and bioavailability. The boron atom's ability to form stable bonds with various functional groups while maintaining metabolic stability has opened new avenues for drug design. Specifically, derivatives of this compound have shown promise in targeting enzymes involved in inflammatory pathways and cancer metabolism.

The pharmaceutical industry has been particularly interested in leveraging organoboron compounds for their potential as drug candidates. The tetramethyl substitution pattern not only stabilizes the boron center but also influences its interaction with biological targets. This has led to the exploration of 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)- as a precursor for small-molecule inhibitors that modulate key signaling pathways implicated in diseases such as Alzheimer's and Parkinson's. The phenyl-naphthalene moiety further enhances binding affinity by providing hydrophobic interactions and π-stacking capabilities.

In addition to its pharmaceutical applications, 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)- (CAS No: 612086-25-6) has found utility in materials science. Its ability to undergo selective cross-coupling reactions allows for the synthesis of conjugated polymers and organic electronic materials with specific optoelectronic properties. These materials are crucial for applications ranging from organic light-emitting diodes (OLEDs) to photovoltaic cells.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yields and purity. For example, palladium-catalyzed borylation reactions have been employed to introduce the boron functionality efficiently. These methods often utilize ligands that enhance selectivity and minimize side reactions.

The growing interest in green chemistry has also influenced the synthesis of organoboron compounds like this one. Researchers are exploring catalytic systems that reduce waste and energy consumption without compromising reaction efficiency. Such advancements align with broader efforts to make chemical synthesis more sustainable while maintaining high standards of quality and yield.

Future research directions may focus on expanding the scope of reactivity for 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)- (CAS No: 612086-25-6). Investigations into novel coupling partners and functionalization strategies could unlock new applications in drug discovery and material science. Additionally, computational studies using density functional theory (DFT) may provide deeper insights into its mechanistic behavior.

In conclusion, 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenyl-1-naphthalenyl)- stands as a testament to the power of organoboron chemistry in driving innovation across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists working on cutting-edge therapeutics and advanced materials.